Cas no 499991-53-6 (Benzoic acid, 3,5-bis[(2-chlorophenyl)methoxy]-)

• Product Name: Benzoic acid, 3,5-bis[(2-chlorophenyl)methoxy]-
• CAS No: 499991-53-6
• MF: C₂₁H₁₆Cl₂O₄
• MW: 403.255344390869
• CID: 1543394
• Update Time: 2024-08-24

Benzoic acid, 3,5-bis[(2-chlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis[(2-chlorophenyl)methoxy]-

• Inchi： 1S/C21H16Cl2O4/c22-19-7-3-1-5-14(19)12-26-17-9-16(21(24)25)10-18(11-17)27-13-15-6-2-4-8-20(15)23/h1-11H,12-13H2,(H,24,25)
• InChI Key： UWFZXNJLVKJQNP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(OCC2=CC=CC=C2Cl)=CC(OCC2=CC=CC=C2Cl)=C1

Computed Properties

• Exact Mass: 402.04268

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 583.0±45.0 °C(Predicted)
• PSA: 55.76
• pka: 3.82±0.10(Predicted)